Cas no 23743-26-2 (1,2-Bis(dicyclohexylphosphino)ethane)

• Product Name: 1,2-Bis(dicyclohexylphosphino)ethane
• CAS No: 23743-26-2
• MF: C₂₆H₄₈P₂
• MW: 422.60684967041
• MDL: MFCD00015521
• CID: 88463
• PubChem ID: 24871622
• Update Time: 2025-04-18

1,2-Bis(dicyclohexylphosphino)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(dicyclohexylphosphino)ethane
• dicyclohexyl(2-dicyclohexylphosphanylethyl)phosphane
• 1,2-bis(dicyclohexanephosphino)ethane
• 1,2-bis(dicyclohexylphosphanyl)ethane
• 1,2-Ethanediylbis[dicyclohexyl]phosphine
• 1,2-Ethanediylbis[dicyclohexyl]phosphine Ethylenebis(dicyclohexylphosphine)
• Bis(1,2-dicyclohexylphosphino)ethane
• ethane-1,2-diylbis(dicyclohexylphosphane)
• Ethylenebis(dicyclohexylphosphine)
• CS-W009684
• 1,1'-(1,2-Ethanediyl)bis(1,1-dicyclohexylphosphine)
• Phosphine, 1,2-ethanediylbis*dicyclohexyl-
• bis(dicyclohexylphosphino)ethane
• Phosphine, 1,2-ethanediylbis[dicyclohexyl-
• MFCD00015521
• dicyclohexyl(2-dicyclohexylphosphinoethyl)phosphine
• Q19903535
• UNII-DG2ZG8EGQ2
• dicyclohexyl[2-(dicyclohexylphosphanyl)ethyl]phosphane
• CHEMBL406332
• Dicyclohexyl[2-(dicyclohexylphosphino)ethyl]phosphine #
• AS-62659
• Dcype
• Phosphine, 1,2-ethanediylbis(dicyclohexyl-
• DTXSID90336507
• A816881
• FT-0653185
• DG2ZG8EGQ2
• SY061380
• F10174
• 23743-26-2
• AKOS015910340
• SCHEMBL301349
• DTXCID00287596

• MDL： MFCD00015521
• Inchi： 1S/C26H48P2/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26/h23-26H,1-22H2
• InChI Key： BOUYBUIVMHNXQB-UHFFFAOYSA-N
• SMILES： P(CCP(C1CCCCC1)C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 422.32300
• Monoisotopic Mass: 422.32312553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Crystalline solid
• Melting Point: 92.5-96.5 °C (lit.)
• Boiling Point: 528.3±20.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 27.18000
• LogP: 9.28100
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

1,2-Bis(dicyclohexylphosphino)ethane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335-H413
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN1325
• WGK Germany：3
• Hazard Category Code： 37/38-41-53
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives